Cas no 518053-20-8 (ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho1,2-bfuran-3-carboxylate)

• Product Name: ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho1,2-bfuran-3-carboxylate
• CAS No: 518053-20-8
• MF: C₂₂H₂₁NO₅S₂
• MW: 443.535843610764
• CID: 6057119
• PubChem ID: 9541596
• Update Time: 2025-06-11

ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho1,2-bfuran-3-carboxylate
• ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-b]furan-3-carboxylate
• Naphtho[1,2-b]furan-3-carboxylic acid, 2-propyl-5-[(2-thienylsulfonyl)amino]-, ethyl ester
• ethyl 2-propyl-5-(thiophen-2-ylsulfonylamino)benzo[g][1]benzofuran-3-carboxylate
• Oprea1_432808
• F1269-0231
• AKOS024604153
• Oprea1_732300
• ethyl 2-propyl-5-[(2-thienylsulfonyl)amino]naphtho[1,2-b]furan-3-carboxylate
• 518053-20-8
• AQ-390/41640161

• Inchi： 1S/C22H21NO5S2/c1-3-8-18-20(22(24)27-4-2)16-13-17(23-30(25,26)19-11-7-12-29-19)14-9-5-6-10-15(14)21(16)28-18/h5-7,9-13,23H,3-4,8H2,1-2H3
• InChI Key： OKBBOLKAUZKJFF-UHFFFAOYSA-N
• SMILES： O1C(CCC)=C(C(OCC)=O)C2=CC(NS(C3SC=CC=3)(=O)=O)=C3C(=C12)C=CC=C3

Computed Properties

• Exact Mass: 443.08611512g/mol
• Monoisotopic Mass: 443.08611512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho1,2-bfuran-3-carboxylate

Introduction to Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate (CAS No. 518053-20-8)

Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate, identified by its CAS number 518053-20-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural complexity, incorporating both aromatic and heterocyclic moieties, which make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate features a naphthofuran core appended with a propyl group at the 2-position and a thiophene-2-sulfonamido moiety at the 5-position. This unique arrangement of functional groups suggests potential biological activities, particularly in the realms of enzyme inhibition and receptor binding. The presence of the sulfonamido group enhances the compound's solubility in polar solvents, facilitating its use in various biochemical assays and pharmacological studies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate align well with the criteria for designing molecules that can interact with biological targets at the molecular level. Specifically, the naphthofuran scaffold has been shown to exhibit cytotoxic effects against certain cancer cell lines, while the sulfonamido group can serve as a hinge-binding motif for protein targets.

One of the most compelling aspects of this compound is its potential to modulate enzyme activity. Enzymes are critical biological catalysts that govern numerous metabolic pathways, and their dysregulation is often associated with disease states. By designing molecules that can selectively inhibit or activate specific enzymes, researchers can develop treatments that address the root causes of various illnesses. The sulfonamido group in Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate is particularly well-suited for this purpose, as it can form hydrogen bonds and ionic interactions with amino acid residues in enzyme active sites.

The propyl group at the 2-position of the naphthofuran ring adds another layer of structural complexity, which can influence the compound's pharmacokinetic properties. This moiety can affect solubility, permeability, and metabolic stability, all of which are critical factors in determining a drug's efficacy and safety. By fine-tuning the length and branching of alkyl groups like the propyl chain, chemists can optimize these properties to enhance drug-like characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before they are synthesized in the laboratory. Molecular docking studies have been particularly useful in identifying potential binding modes between Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate and target proteins. These studies have revealed that the compound can interact with various enzymes and receptors, suggesting multiple avenues for therapeutic intervention.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit antioxidant properties. The thiophene ring is known to be involved in electron delocalization, which can confer stability and reactivity suitable for redox-based mechanisms. Antioxidant compounds are increasingly recognized for their role in protecting against oxidative stress-induced damage, a mechanism implicated in aging and various chronic diseases.

The synthesis of Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the naphthofuran core requires multi-step reactions that often involve palladium-catalyzed cross-coupling reactions and cyclization processes. The introduction of the sulfonamido group necessitates careful handling of reactive intermediates to ensure high yields and purity.

Despite these challenges, recent improvements in synthetic methodologies have made it possible to access complex molecules like this one with greater ease than ever before. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it feasible to produce sufficient quantities for preclinical studies.

The preclinical evaluation of Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate has already yielded promising results. In vitro assays have demonstrated its ability to inhibit specific enzymes relevant to cancer progression and inflammation. Animal models have further supported these findings by showing that the compound can modulate disease-related pathways without significant toxicity.

The next phase in the development of this compound involves clinical trials to assess its safety and efficacy in human patients. If these trials are successful, it could pave the way for new treatments targeting conditions that are currently difficult to manage effectively. The growing body of evidence supporting the therapeutic potential of molecules like this underscores the importance of continued research in medicinal chemistry.

In conclusion, Ethyl 2-propyl-5-(thiophene-2-sulfonamido)naphtho[1,2-bfuran]-3-carboxylate (CAS No. 518053-20-8) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Its unique combination of functional groups makes it a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research progresses and new synthetic techniques are developed, we can expect further insights into its full therapeutic potential.